![molecular formula C10H11ClO4S B3161654 (4-Chlorosulfonyl-phenyl)-acetic acid ethyl ester CAS No. 87202-52-6](/img/structure/B3161654.png)
(4-Chlorosulfonyl-phenyl)-acetic acid ethyl ester
Overview
Description
(4-Chlorosulfonyl-phenyl)-acetic acid ethyl ester, commonly known as CSPAEE, is an organic compound with a wide range of applications in the field of chemistry and biochemistry. CSPAEE is a versatile reagent used in the synthesis of various organic compounds and has been used for the synthesis of a variety of drugs and pharmaceuticals. CSPAEE is also used as a catalyst in the synthesis of a variety of organic compounds, including amines, peptides, and polymers. CSPAEE has also been used in the synthesis of a variety of biocatalysts, such as enzymes and other proteins.
Scientific Research Applications
Hydrolytic Transformations in Organic Synthesis
- Hydrolytic Transformations : The compound has been utilized in the hydrolytic transformations of certain phenyloxy(or sulfanyl) acetic acids to produce N-arylsulfonyl-2-aryl(hetaryl)aminoacetic acids. This is significant in the synthesis of complex organic molecules (Rudyakova et al., 2006).
Synthesis of Esters and Complex Organic Compounds
- Ester Synthesis : Studies have shown its application in the synthesis of various esters, highlighting its role in producing compounds with potential industrial applications (Albaugh-Robertson & Katzenellenbogen, 1982).
- Organic Multisulfonyl Chlorides : It's also been used in the synthesis of functional aromatic multisulfonyl chlorides, which are key building blocks in the creation of dendritic and other complex organic molecules (Percec et al., 2001).
Crystallography and Material Science
- Crystal Structure Analysis : Research has also extended to crystallography, where its derivatives have been analyzed for their molecular and crystal structures, contributing to the understanding of molecular interactions in solid forms (Ranganatha et al., 2012).
Biochemistry and Pharmacology
- Biological Activities : In biochemistry, derivatives of this compound have been synthesized and their biological activities tested in various bioassays, showing significance in plant biology and pharmacology (Katayama, 2000).
Kinetics and Mechanisms in Chemical Reactions
- Kinetic Studies : Its role in understanding the kinetics of certain chemical reactions, such as esterification and aminolysis, has been a subject of study, providing insights into reaction mechanisms and rates (Arcelli & Concilio, 1996).
properties
IUPAC Name |
ethyl 2-(4-chlorosulfonylphenyl)acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO4S/c1-2-15-10(12)7-8-3-5-9(6-4-8)16(11,13)14/h3-6H,2,7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJZDJYQHMMORTE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC=C(C=C1)S(=O)(=O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Chlorosulfonyl-phenyl)-acetic acid ethyl ester |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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